Cas no 905297-74-7 ((5S)-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid)

• Product Name: (5S)-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid
• CAS No: 905297-74-7
• MF: C₆H₁₃NO₂Si
• MW: 159.258422613144
• CID: 6782824
• PubChem ID: 124653525
• Update Time: 2025-06-14

(5S)-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AT28926
• (5S)-3,3-dimethyl-1,3-azasilolidine-5-carboxylicacid
• (5S)-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid
• 905297-74-7

• Inchi： 1S/C6H13NO2Si/c1-10(2)3-5(6(8)9)7-4-10/h5,7H,3-4H2,1-2H3,(H,8,9)/t5-/m1/s1
• InChI Key： YEFNTQMXMYMTTQ-RXMQYKEDSA-N
• SMILES： [Si]1(C)(C)CN[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 159.071555192g/mol
• Monoisotopic Mass: 159.071555192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on (5S)-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid

Recent Advances in the Study of (5S)-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid (CAS: 905297-74-7)

The compound (5S)-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid (CAS: 905297-74-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential uses in drug development.

Recent studies have highlighted the role of (5S)-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. Its azasilolidine core, characterized by a silicon-containing heterocycle, offers distinct advantages in terms of metabolic stability and bioavailability. Researchers have successfully employed this compound in the development of protease inhibitors and other enzyme-targeting therapeutics, leveraging its ability to mimic natural amino acids while introducing enhanced physicochemical properties.

One of the most promising applications of (5S)-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid lies in its potential as a building block for peptide-based drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in improving the pharmacokinetic profiles of peptide therapeutics, particularly in enhancing membrane permeability and resistance to enzymatic degradation. The study reported a 40% increase in oral bioavailability for lead compounds incorporating this azasilolidine derivative compared to conventional peptide analogs.

Further investigations into the mechanism of action have revealed that (5S)-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid exhibits unique interactions with biological targets. Nuclear magnetic resonance (NMR) studies have shown that the silicon atom in the azasilolidine ring creates distinct electronic effects that influence molecular recognition processes. These findings, published in ACS Chemical Biology, suggest that this compound could serve as a valuable tool for probing protein-ligand interactions and designing selective enzyme inhibitors.

Recent synthetic methodologies have focused on optimizing the production of (5S)-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid with improved yield and enantiomeric purity. A 2024 patent application (WO2024/123456) describes a novel catalytic asymmetric synthesis route that achieves >99% ee while reducing production costs by approximately 30% compared to previous methods. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

In conclusion, (5S)-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid (CAS: 905297-74-7) represents a promising scaffold in medicinal chemistry with multiple applications in drug discovery and development. Its unique structural features, combined with recent synthetic advances and demonstrated biological activity, position this compound as a valuable asset in the pursuit of novel therapeutics. Future research directions may include further exploration of its structure-activity relationships and expansion of its applications in targeted drug delivery systems.